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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B611170

Essential Safety and Handling Guide for
TASP0390325

Product Identifier: TASP0390325 Chemical Name: C2sH29CIFNsO4-HCI Primary Activity: Potent
and selective V1B receptor antagonist. Known Effects: Exhibits antidepressant and anxiolytic
properties in research models.[1][2][3]

This document provides crucial safety protocols and operational guidance for laboratory
personnel handling TASP0390325. As a biologically active compound, all procedures should be
conducted with a thorough understanding of its properties and potential hazards.

Hazard Identification and Risk Assessment

TASP0390325 is a potent arginine vasopressin receptor 1B (V1B) antagonist with an I1Cso of
2.22 nM for rat pituitary receptors and 2.72 nM for recombinant human V1B receptors. While
specific toxicology data is limited, its high potency necessitates careful handling to prevent
accidental exposure. The parent compound class, vasopressin receptor antagonists, can have
significant physiological effects. Therefore, treat TASP0390325 as a hazardous substance.

Potential Routes of Exposure:
¢ Inhalation of aerosolized powder.

o Dermal contact.
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e Ocular contact.

e Ingestion.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is mandatory to minimize exposure risk. The level of PPE
should correspond to the procedure being performed.

Activity Required PPE

Low-Risk Operations(e.g., handling sealed * Standard laboratory coat* Safety glasses with

containers, visual inspection) side shields* Nitrile gloves

Moderate-Risk Operations(e.g., weighing solid * Disposable lab coat or gown* Chemical splash
compound, preparing solutions, performing goggles* Double-gloving with nitrile gloves* N95
dilutions) or higher-rated respirator (if not in a fume hood)

* Chemical-resistant suit or gown* Full-face
High-Risk/Emergency Operations(e.g., cleaning respirator or Powered Air-Purifying Respirator
up spills, potential for significant aerosolization) (PAPR)* Heavy-duty nitrile or butyl rubber

gloves

Note: Always inspect PPE for integrity before use and dispose of single-use items properly after
handling the compound.

Engineering Controls and Safe Handling

Primary Engineering Control:

e Chemical Fume Hood: All manipulations of solid TASP0390325 (e.g., weighing,
reconstituting) and concentrated stock solutions must be performed inside a certified
chemical fume hood to prevent inhalation of powders or aerosols.

Safe Handling Procedures:

o Designate a specific area within the lab for handling TASP0390325.
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» Ensure all equipment (spatulas, weigh boats, glassware) is clean and dedicated for use with
this compound where possible.

» Use wet-wiping or HEPA-filtered vacuuming for cleaning work surfaces. Avoid dry sweeping.

o Transport containers in a sealed, secondary container to prevent spills.

Experimental Protocols

Protocol: Preparation of a 10 mM Stock Solution in DMSO

o Pre-Calculation: Determine the required mass of TASP0390325 (M.Wt: 554.44 g/mol ) and
volume of DMSO. For 1 mL of a 10 mM stock, 5.54 mg of TASP0390325 is needed.

e Preparation:

o Don appropriate PPE (disposable lab coat, chemical splash goggles, double nitrile
gloves).

o Perform all subsequent steps within a chemical fume hood.
e Weighing:
o Tare a clean, dry microcentrifuge tube on an analytical balance.

o Carefully add the calculated mass of TASP0390325 to the tube using a clean spatula.
Avoid generating dust.

o Record the exact mass.
e Solubilization:

o Using a calibrated pipette, add the calculated volume of high-purity DMSO to the
microcentrifuge tube.

o Cap the tube securely.

o Vortex gently until the solid is completely dissolved. The compound is soluble to 100 mM
in DMSO.
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e Labeling and Storage:

o Clearly label the tube with the compound name (TASP0390325), concentration (10 mM),
solvent (DMSO), date, and preparer's initials.

o Store the stock solution at -20°C as recommended.

Emergency and Disposal Plans

Spill Response:
o Alert Personnel: Immediately notify others in the area.

o Evacuate: If the spill is large or outside of a containment device, evacuate the immediate
area.

o Don PPE: Wear high-risk/emergency PPE before re-entering the area.

» Containment: For liquid spills, cover with an absorbent material. For solid spills, gently cover
with a damp paper towel to avoid aerosolization.

o Clean-Up: Carefully collect all contaminated materials into a designated hazardous waste
container. Clean the spill area with an appropriate deactivating agent or soap and water,
followed by 70% ethanol.

e Report: Report the incident to the laboratory supervisor and Environmental Health & Safety
department.

Exposure Procedures:
 Inhalation: Move to fresh air immediately. Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan:

 All solid waste (used gloves, weigh boats, tubes) and liquid waste containing TASP0390325
must be disposed of as hazardous chemical waste.

o Collect waste in clearly labeled, sealed containers.

o Follow all institutional and local regulations for hazardous waste disposal.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B
receptor antagonists: TASP0233278 and TASP0390325 - PMC [pmc.ncbi.nim.nih.gov]

3. Antidepressant and anxiolytic profiles of newly synthesized arginine vasopressin V1B
receptor antagonists: TASP0233278 and TASP0390325 - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling
TASP0390325]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611170#personal-protective-equipment-for-handling-
tasp0390325]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b611170?utm_src=pdf-body-img
https://www.benchchem.com/product/b611170?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tasp0390325.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4105937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4105937/
https://pubmed.ncbi.nlm.nih.gov/24654684/
https://pubmed.ncbi.nlm.nih.gov/24654684/
https://pubmed.ncbi.nlm.nih.gov/24654684/
https://www.benchchem.com/product/b611170#personal-protective-equipment-for-handling-tasp0390325
https://www.benchchem.com/product/b611170#personal-protective-equipment-for-handling-tasp0390325
https://www.benchchem.com/product/b611170#personal-protective-equipment-for-handling-tasp0390325
https://www.benchchem.com/product/b611170#personal-protective-equipment-for-handling-tasp0390325
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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